3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide

• IUPAC Name: 3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide
• InChI: InChI=1S/C16H28N4O/c1-4-15-17-8-10-20(15)13(3)11-16(21)18-14-7-6-9-19(5-2)12-14/h8,10,13-14H,4-7,9,11-12H2,1-3H3,(H,18,21)/t13?,14-/m0/s1
• InChI Key: XRFSOABFIAXCGH-KZUDCZAMSA-N
• Canonical SMILES: CCC1=NC=CN1C(C)CC(=O)NC2CCCN(C2)CC
• Isomeric SMILES: CCC1=NC=CN1C(C)CC(=O)N[C@H]2CCCN(C2)CC
• Molecular Formula: C16H28N4O
• Molecular Weight: 292.42 g/mol

Description

3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent and selective agonist for the δ-opioid receptor, which is involved in the modulation of pain and mood.

Mechanism of Action

The mechanism of action of 3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide involves the activation of the δ-opioid receptor, which is a G protein-coupled receptor that modulates the activity of various intracellular signaling pathways. The activation of the δ-opioid receptor leads to the inhibition of voltage-gated calcium channels, the activation of potassium channels, and the inhibition of adenylyl cyclase. These effects result in the modulation of neurotransmitter release, neuronal excitability, and synaptic plasticity, which ultimately lead to the modulation of pain, addiction, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of excitatory neurotransmitters such as glutamate and substance P, which are involved in the transmission of pain signals. It has also been shown to increase the release of inhibitory neurotransmitters such as GABA and enkephalins, which are involved in the modulation of pain and mood. In addition, the compound has been shown to reduce the activity of the mesolimbic dopamine system, which is involved in drug reward and addiction.

Advantages and Limitations for Lab Experiments

3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide has several advantages for lab experiments. It is a highly selective and potent agonist for the δ-opioid receptor, which allows for precise modulation of pain, addiction, and mood. It also has good solubility in aqueous and organic solvents, which allows for easy preparation of solutions for in vitro and in vivo experiments. However, the compound has some limitations for lab experiments. It has a short half-life and rapid metabolism, which requires frequent dosing in in vivo experiments. It also has poor blood-brain barrier penetration, which limits its potential therapeutic applications in the central nervous system.

Future Directions

There are several future directions for the research on 3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide. One potential direction is to investigate its potential therapeutic applications in other neurological and psychiatric disorders such as anxiety, schizophrenia, and Alzheimer's disease. Another direction is to develop novel derivatives of the compound with improved pharmacokinetic and pharmacodynamic properties. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of the compound on pain, addiction, and mood.

Synthesis Methods

The synthesis of 3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide involves the reaction of 2-ethylimidazole with 3S-1-ethylpiperidin-3-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with butanoyl chloride to yield the final product. The purity and yield of the product can be improved by using column chromatography and recrystallization.

Scientific Research Applications

3-(2-ethylimidazol-1-yl)-N-[(3S)-1-ethylpiperidin-3-yl]butanamide has been extensively studied for its potential therapeutic applications in pain management, addiction, and mood disorders. It has been shown to have a high affinity and selectivity for the δ-opioid receptor, which is involved in the modulation of nociceptive and affective responses to pain. The compound has been tested in various in vitro and in vivo models of pain, addiction, and depression, and has shown promising results in reducing pain sensitivity, drug-seeking behavior, and depressive-like symptoms.